Cas no 134381-21-8 (Epoxomicin)

Epoxomicin is a highly selective and potent proteasome inhibitor, primarily targeting the chymotrypsin-like activity of the 20S proteasome. Its unique epoxyketone pharmacophore forms an irreversible, covalent bond with the catalytic threonine residues, ensuring prolonged inhibition. This specificity minimizes off-target effects, making it a valuable tool for studying proteasome function in cellular processes such as protein degradation, cell cycle regulation, and apoptosis. Epoxomicin is particularly useful in research applications investigating neurodegenerative diseases and cancer, where proteasome activity is dysregulated. Its stability and cell permeability further enhance its utility in both in vitro and in vivo studies.
Epoxomicin structure
Epoxomicin structure
Product Name:Epoxomicin
CAS No:134381-21-8
MF:C28H50N4O7
MW:554.719208240509
MDL:MFCD03791061
CID:191749
PubChem ID:11226684
Update Time:2025-06-07

Epoxomicin Chemical and Physical Properties

Names and Identifiers

    • L-Threoninamide,N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyl-2-oxiranyl]carbonyl]butyl]-
    • (2S,3S)-2-[[(2S,3S)-2-[acetyl(methyl)amino]-3-methylpentanoyl]amino]-N-[(2S,3R)-3-hydroxy-2-[[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]amino]butanoyl]-3-methylpentanamide
    • BU-4061T
    • Epoxomicin
    • Epoxomicin (BU 4061T, BU-4061T)
    • Epoxomicin (BU-4061T)
    • S7038,BU-4061T
    • N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyl-2-oxiranyl]carbonyl]butyl]-L-threoninamide
    • BU 4061T
    • L-threoninamide, N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyl-2-oxiranyl)carbonyl)butyl)-
    • Y-100034
    • (2R,3S)-2-[acetyl(methyl)amino]-N-[(2S,3S)-1-{[(2S,3R)-3-hydroxy-1-({(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl}amino)-1-oxobutan-2-yl]amino}-3-methyl-1-oxopentan-2-yl]-3-methylpentanamide
    • EPOXOMYCIN
    • HY-13821
    • DTXSID5044073
    • MFCD03791061
    • BCP13740
    • Q5383826
    • EX-A1663
    • (2S,3S)-2-[[(2S,3S)-2-[acetyl(methyl)amino]-3-methylpentanoyl]amino]-N-[(2S,3R)-3-hydroxy-1-[[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]amino]-1-oxobutan-2-yl]-3-methylpentanamide
    • N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-(3-methyl-1-((2-methyloxiranyl)carbonyl)butyl)-L-threoninamide
    • BU-4061T,Aids010837
    • 134381-21-8
    • AKOS025396426
    • (2S,3S)-N-[(1S,2R)-2-hydroxy-1-{[(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]carbamoyl}propyl]-3-methyl-2-[(2S,3S)-3-methyl-2-(N-methylacetamido)pentanamido]pentanamide
    • NCGC00389337-01
    • Epoxomicin, >=95% (HPLC), solid
    • SCHEMBL73907
    • MS-30118
    • CS-3998
    • UNII-Y0900I3U8U
    • N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-{(2S)-4-methyl-1-[(2R)-2-methyloxiran-2-yl]-1-oxopentan-2-yl}-L-threoninamide
    • Epoxomicin solution
    • N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyl-2-oxiranyl)carbonyl)butyl)-L-threoninamide
    • CHEBI:42265
    • Y0900I3U8U
    • NCGC00485955-01
    • EPOXOMICIN [MI]
    • N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-[(1S)-3-methyl-1-[[(2R)-2-methyloxiranyl]carbonyl]butyl]-L-threoninamide
    • DA-63239
    • L-Threoninamide, N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyloxiranyl)carbonyl)butyl)-
    • (2R,3S)-2-(Acetyl(methyl)amino)-N-((2S,3S)-1-(((2S,3R)-3-hydroxy-1-(((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)amino)-1-oxobutan-2-yl)amino)-3-methyl-1-oxopentan-2-yl)-3-methylpentanamide
    • N-Acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((1S)-3-methyl-1-(((2R)-2-methyloxiranyl)carbonyl)butyl)-L-threoninamide
    • NCGC00389337-02
    • DTXCID80819894
    • N-acetyl-N-methyl-L-isoleucyl-L-isoleucyl-N-((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)-L-threoninamide
    • DOGIDQKFVLKMLQ-JTHVHQAWSA-N
    • (2S,3S)-2-(((2S,3S)-2-(acetyl(methyl)amino)-3-methylpentanoyl)amino)-N-((2S,3R)-3-hydroxy-1-(((2S)-4-methyl-1-((2R)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)amino)-1-oxobutan-2-yl)-3-methylpentanamide
    • MDL: MFCD03791061
    • Inchi: 1S/C28H50N4O7/c1-11-16(5)21(30-27(38)23(17(6)12-2)32(10)19(8)34)25(36)31-22(18(7)33)26(37)29-20(13-15(3)4)24(35)28(9)14-39-28/h15-18,20-23,33H,11-14H2,1-10H3,(H,29,37)(H,30,38)(H,31,36)/t16-,17-,18+,20-,21-,22-,23-,28+/m0/s1
    • InChI Key: DOGIDQKFVLKMLQ-JTHVHQAWSA-N
    • SMILES: O1C[C@]1(C)C([C@H](CC(C)C)NC([C@H]([C@@H](C)O)NC([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)N(C(C)=O)C)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 554.36800
  • Monoisotopic Mass: 554.36794995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 20
  • Complexity: 895
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.117±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 107-109°
  • Boiling Point: 795.7±60.0 °C at 760 mmHg
  • Flash Point: 435.0±32.9 °C
  • Solubility: Very slightly soluble (0.67 g/l) (25 º C),
  • PSA: 157.44000
  • LogP: 2.33750
  • Specific Rotation: D24.5 -66.1 ± 0.4° (c = 0.5 in MeOH)

Epoxomicin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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DC8030-50 mg
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134381-21-8 >98%
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$650.0 2022-02-28
DC Chemicals
DC8030-100 mg
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$1000.0 2022-02-28
DC Chemicals
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MedChemExpress
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MedChemExpress
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MedChemExpress
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MedChemExpress
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MedChemExpress
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¥5975 2024-05-25
MedChemExpress
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¥10250 2023-08-31
S e l l e c k ZHONG GUO
S7038-1mg
Epoxomicin (BU-4061T)
134381-21-8 99.87%
1mg
¥1531.53 2023-09-15

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